ZLY06

• Molecular Formula: C25H26O6
• Molecular Weight: 422.5 g/mol
• InChI: InChI=1S/C25H26O6/c1-14-9-17(10-15(2)23(14)31-25(3,4)24(27)28)11-21-22(26)19-8-7-18(12-20(19)30-21)29-13-16-5-6-16/h7-12,16H,5-6,13H2,1-4H3,(H,27,28)/b21-11-
• InChIKey: HZTRXLXFWDPPJS-NHDPSOOVSA-N

ZLY06: Dual PPARδ/γ Partial Agonist

ZLY06 (CAS: 2834727-04-5) is a first-in-class, orally active dual partial agonist of peroxisome proliferator-activated receptors δ (PPARδ) and γ (PPARγ), with EC50 values of 341 nM and 237 nM, respectively [1]. It was developed via a cyclization strategy from the PPARα/δ dual agonist GFT505 and exhibits a unique partial agonism profile distinct from full PPARγ agonists [2]. The compound is primarily utilized in preclinical research to investigate PPAR-mediated regulation of glucose and lipid metabolism, as well as to elucidate mechanisms of drug-induced hepatotoxicity.

PPARδ/γ partial agonism: differentiates metabolic benefits from full agonist adverse endpoints

Chemical-probe tool: well-characterized AKT1-dependent hepatotoxicity pathway

Preclinical model fit: glucose/lipid metabolism and DILI mechanism studies

• [1] Li Z, Ren Q, Zhou Z, Cai Z, Wang B, Han J, Zhang L. Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. Eur J Med Chem. 2021 Dec 5;225:113807. View Source
• [2] Li Z, et al. (2021) as above. View Source

ZLY06 Substitution: Risks of Misinterpretation

PPAR agonists are not a homogeneous class; their isoform selectivity profiles (α, δ, γ), agonism type (full vs. partial), and off-target signaling mechanisms diverge significantly [1]. ZLY06's dual δ/γ partial agonism yields a metabolic phenotype—improved glucolipid metabolism without weight gain—that is mechanistically distinct from PPARγ full agonists like Rosiglitazone, which induce weight gain and hepatic steatosis [2]. Furthermore, ZLY06 engages a unique, PPAR-independent off-target interaction by inhibiting AKT1 phosphorylation at Ser473, a mechanism directly linked to its observed hepatotoxicity [3]. Substituting ZLY06 with a generic PPARδ or PPARγ agonist will not recapitulate this specific signaling profile, leading to erroneous conclusions in metabolic or toxicological studies.

Full PPARγ agonist Replacing ZLY06 with Rosiglitazone may introduce weight gain and hepatic steatosis, shifting metabolic phenotype interpretation.

PPARα/δ agonist Using Elafibranor lacks PPARγ partial agonism and does not recapitulate the dual δ/γ signaling profile.

General PPAR modulator Generic PPAR agonists do not engage the AKT1/CD36 off-target axis; hepatotoxicity endpoints may differ substantially.

• [1] Li Z, Ren Q, Zhou Z, Cai Z, Wang B, Han J, Zhang L. Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. Eur J Med Chem. 2021 Dec 5;225:113807. View Source
• [2] Li Z, et al. (2021) as above. View Source
• [3] Cai X, Zhang Q, Wang J, Miao Y, Sun Y, Xia Z, Zhang L, Yu Q, Jiang Z. Novel Dual PPAR δ/γ Partial Agonist Induces Hepatic Lipid Accumulation through Direct Binding and Inhibition of AKT1 Phosphorylation, Mediating CD36 Upregulation. Chem Res Toxicol. 2024 Sep 16;37(9):1574-1587. View Source

ZLY06 Differentiation Evidence

Weight Gain & Hepatic Steatosis: Partial vs. Full Agonism

ZLY06 is a dual PPARδ/γ partial agonist, whereas Rosiglitazone is a PPARγ full agonist. In a direct head-to-head comparison within the same study, ZLY06 treatment in a metabolic syndrome mouse model resulted in no weight gain and no hepatic steatosis, while Rosiglitazone treatment led to significant weight gain and hepatic steatosis [1].

In vivo phenotype

Head-to-head

ZLY06: no weight gain, no hepatic steatosis
Rosiglitazone: weight gain & steatosis

Supports PPARγ partial agonism endpoint context without weight-gain confound

Metabolic syndrome mouse model

Evidence Dimension	In Vivo Weight Gain and Hepatic Steatosis
Target Compound Data	No weight gain; no hepatic steatosis
Comparator Or Baseline	Rosiglitazone: Significant weight gain; hepatic steatosis observed
Quantified Difference	Qualitative difference in phenotype (absence vs. presence of adverse effects)
Conditions	Metabolic syndrome mouse model (in vivo)

Why This Matters

This differentiation is critical for researchers aiming to dissect PPARγ-mediated metabolic benefits from its adverse effects, as ZLY06 provides a tool to study the former without the confounding factor of weight gain.

• [1] Li Z, Ren Q, Zhou Z, Cai Z, Wang B, Han J, Zhang L. Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. Eur J Med Chem. 2021 Dec 5;225:113807. View Source

AKT1 Inhibition & CD36-Mediated Hepatotoxicity

ZLY06 exhibits a unique, PPAR-independent off-target mechanism by directly binding to and inhibiting AKT1 phosphorylation at Ser473. This inhibition activates the GSK3β/β-catenin pathway, leading to CD36 upregulation and increased long-chain fatty acid uptake, ultimately causing hepatic lipid accumulation and elevated liver enzymes (ALT, AST, ALP) in animal studies [1][2]. This specific hepatotoxic pathway is not a class effect of PPARδ/γ dual agonists but is intrinsic to ZLY06's chemical structure.

Hepatotoxicity mechanism

Reported

Direct AKT1 inhibition → CD36 upregulation → hepatic lipid accumulation & elevated ALT/AST/ALP

Provides a chemical probe for AKT1-mediated DILI pathway research

Reversible by AKT activators SC79/Recilisib

Evidence Dimension	Mechanism of Hepatotoxicity
Target Compound Data	Inhibits AKT1 phosphorylation at Ser473; upregulates CD36; increases serum ALP, ALT, AST; induces hepatic lipid accumulation
Comparator Or Baseline	Class-level inference: Other PPAR agonists (e.g., Rosiglitazone) may cause hepatotoxicity via different mechanisms; GFT505 (Elafibranor) also showed liver enzyme elevations in trials but not necessarily via this specific AKT1/CD36 axis.
Quantified Difference	Mechanistically distinct; ZLY06-induced hepatotoxicity reversed by AKT activators SC79 and Recilisib.
Conditions	In vitro (HepG2 cells) and in vivo (mouse models)

Why This Matters

For researchers studying drug-induced liver injury (DILI), ZLY06 serves as a specific and well-characterized chemical probe to interrogate AKT1-mediated hepatic lipid metabolism disorders, which is not replicable with generic PPAR agonists.

• [1] Cai X, Zhang Q, Wang J, Miao Y, Sun Y, Xia Z, Zhang L, Yu Q, Jiang Z. Novel Dual PPAR δ/γ Partial Agonist Induces Hepatic Lipid Accumulation through Direct Binding and Inhibition of AKT1 Phosphorylation, Mediating CD36 Upregulation. Chem Res Toxicol. 2024 Sep 16;37(9):1574-1587. View Source
• [2] Cai X, et al. Mechanistic insights into AKT1/GSK3β/CD36 axis regulation in ZLY06-induced hepatic lipid metabolism dysfunction and protective intervention via AKT activation strategies. Food Chem Toxicol. 2025 Oct;204:115628. View Source

PPAR Isoform Potency vs. Elafibranor

ZLY06 is a dual PPARδ (EC50=341 nM) and PPARγ (EC50=237 nM) partial agonist. In contrast, Elafibranor (GFT505), a PPARα/δ dual agonist, exhibits a different isoform selectivity profile with reported EC50 values of 388 nM for PPARα, <3.13 µM for PPARδ, and <2.12 µM for PPARγ in a transactivation assay [1]. This cross-study comparison reveals ZLY06 has a distinct target engagement pattern, with potent activity on PPARγ and PPARδ but lacking significant PPARα activity, whereas Elafibranor is primarily a PPARα agonist with weaker activity on δ and γ.

PPAR isoform potency

Reported

PPARδ EC50 341 nM
PPARγ EC50 237 nM
No PPARα activity

Supports isoform selectivity review vs. α/δ agonist Elafibranor

Cell-based transactivation assays

Evidence Dimension	PPAR Isoform Activation Potency (EC50)
Target Compound Data	PPARδ: 341 nM; PPARγ: 237 nM
Comparator Or Baseline	Elafibranor (GFT505): PPARα: 388 nM; PPARδ: <3.13 µM; PPARγ: <2.12 µM
Quantified Difference	ZLY06 is ~10x more potent on PPARδ and ~9x more potent on PPARγ than Elafibranor; lacks PPARα activity.
Conditions	Cell-based transactivation assays

Why This Matters

This distinct pharmacological profile makes ZLY06 unsuitable as a substitute for Elafibranor in studies focused on PPARα-mediated effects, and vice versa. Researchers must select the appropriate tool compound based on the specific PPAR isoform(s) of interest.

• [1] Li Z, Ren Q, Zhou Z, Cai Z, Wang B, Han J, Zhang L. Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. Eur J Med Chem. 2021 Dec 5;225:113807. View Source

ZLY06: Key Research Applications

Dissecting PPARγ Benefits vs. Adverse Effects

Researchers can use ZLY06 as a comparator to Rosiglitazone in in vivo metabolic syndrome models to study the therapeutic benefits of PPARγ activation (improved glucose and lipid metabolism) while avoiding the confounding weight gain and hepatic steatosis associated with full PPARγ agonism [1]. This allows for cleaner interpretation of PPARγ's role in insulin sensitization.

AKT1-Dependent DILI Mechanisms

ZLY06 serves as a well-characterized chemical probe to induce a specific hepatotoxicity phenotype driven by AKT1 inhibition and CD36-mediated lipid accumulation [1][2]. This application is valuable for DILI research, particularly in validating the protective effects of AKT activators or other interventions aimed at mitigating hepatic lipid accumulation.

PPAR Isoform Selectivity Comparative Studies

Given its distinct PPARδ/γ dual agonism profile with no significant PPARα activity, ZLY06 can be used in side-by-side studies with other PPAR modulators (e.g., Elafibranor, Saroglitazar) to delineate the specific contributions of each PPAR isoform to metabolic regulation in cellular and animal models [1].

Application

Selection Property

Validation Focus

PPARγ partial agonism metabolic studies

Partial agonism phenotype vs. full agonist comparator

Glucose/lipid metabolism endpoints without weight-gain confound

AKT1-dependent DILI mechanism research

AKT1-mediated hepatotoxicity probe specificity

CD36/lipid accumulation pathway interpretation

PPAR isoform selectivity comparison

δ/γ dual partial agonism profile

Isoform-specific metabolic regulation endpoints

• [1] Li Z, Ren Q, Zhou Z, Cai Z, Wang B, Han J, Zhang L. Discovery of the first-in-class dual PPARδ/γ partial agonist for the treatment of metabolic syndrome. Eur J Med Chem. 2021 Dec 5;225:113807. View Source
• [2] Cai X, et al. Mechanistic insights into AKT1/GSK3β/CD36 axis regulation in ZLY06-induced hepatic lipid metabolism dysfunction and protective intervention via AKT activation strategies. Food Chem Toxicol. 2025 Oct;204:115628. View Source